Cas no 2171933-81-4 (1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole)

• Product Name: 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• CAS No: 2171933-81-4
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 5952501
• PubChem ID: 165747458
• Update Time: 2025-05-24

1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• EN300-1610273
• 2171933-81-4

• Inchi： 1S/C11H9ClF3N3/c12-6-9-10(11(13,14)15)18(17-16-9)7-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： JLVHYDMNMQTOEL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole

Comprehensive Overview of 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171933-81-4)

The compound 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171933-81-4) is a highly specialized heterocyclic molecule that has garnered significant attention in modern organic synthesis and pharmaceutical research. Its unique structural features, including a benzyl group, a chloromethyl substituent, and a trifluoromethyl moiety, make it a versatile intermediate for the development of novel bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of small-molecule inhibitors and agrochemicals.

In recent years, the demand for triazole derivatives has surged due to their broad applications in medicinal chemistry and material science. The presence of the trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, which are critical properties for drug candidates. Additionally, the chloromethyl functionality offers a reactive site for further functionalization, enabling the synthesis of diverse analogues. This adaptability aligns with current trends in fragment-based drug design and click chemistry, where modular building blocks are highly valued.

The synthesis of 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole typically involves multi-step organic reactions, including cycloaddition and substitution processes. Its CAS No. 2171933-81-4 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent filings. Given the growing interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, reducing environmental impact while maintaining high yield and purity.

From a market perspective, this compound is part of a larger family of triazole-based intermediates that are essential for developing next-generation therapeutics. Its applications extend to crop protection and polymer additives, reflecting its cross-industry relevance. As AI-driven drug discovery gains traction, computational tools are being employed to predict the structure-activity relationships of such molecules, accelerating the identification of promising lead compounds.

In conclusion, 1-benzyl-4-(chloromethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171933-81-4) represents a cutting-edge chemical entity with immense potential in both academic and industrial settings. Its integration into high-throughput screening platforms and combinatorial libraries underscores its role in advancing molecular innovation. Future research will likely focus on expanding its applications and improving synthetic efficiency, solidifying its position as a cornerstone in modern chemical research.